Cas no 2243513-84-8 (7-Amino-5,6,7,8-tetrahydro-2H-[1,2,4]triazolo[4,3-a]pyridin-3-one;hydrochloride)

• Product Name: 7-Amino-5,6,7,8-tetrahydro-2H-[1,2,4]triazolo[4,3-a]pyridin-3-one;hydrochloride
• CAS No: 2243513-84-8
• MF: C₆H₁₁ClN₄O
• MW: 190.630739450455
• CID: 6092824
• PubChem ID: 138040837
• Update Time: 2025-08-05

7-Amino-5,6,7,8-tetrahydro-2H-[1,2,4]triazolo[4,3-a]pyridin-3-one;hydrochloride Chemical and Physical Properties

Names and Identifiers

• Z3375749113
• EN300-6490111
• 7-amino-2H,3H,5H,6H,7H,8H-[1,2,4]triazolo[4,3-a]pyridin-3-one hydrochloride
• 7-Amino-5,6,7,8-tetrahydro-2H-[1,2,4]triazolo[4,3-a]pyridin-3-one;hydrochloride
• 2243513-84-8

• Inchi： 1S/C6H10N4O.ClH/c7-4-1-2-10-5(3-4)8-9-6(10)11;/h4H,1-3,7H2,(H,9,11);1H
• InChI Key： BXOVBFKMDYILQQ-UHFFFAOYSA-N
• SMILES： Cl.O=C1NN=C2CC(CCN21)N

Computed Properties

• Exact Mass: 190.0621387g/mol
• Monoisotopic Mass: 190.0621387g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 225
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 70.7Ų

Additional information on 7-Amino-5,6,7,8-tetrahydro-2H-[1,2,4]triazolo[4,3-a]pyridin-3-one;hydrochloride

Introduction to 7-Amino-5,6,7,8-tetrahydro-2H-[1,2,4]triazolo[4,3-a]pyridin-3-one;hydrochloride (CAS No. 2243513-84-8)

7-Amino-5,6,7,8-tetrahydro-2H-[1,2,4]triazolo[4,3-a]pyridin-3-one;hydrochloride, with the CAS number 2243513-84-8, is a significant compound in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of heterocyclic molecules, which have garnered considerable attention due to their diverse biological activities and potential therapeutic applications. The structural framework of this molecule incorporates multiple nitrogen-containing rings, making it a promising candidate for further investigation in drug discovery and development.

The< strong>tetrahydro-2H-[1,2,4]triazolo[4,3-a]pyridin-3-one moiety is a key feature of this compound, contributing to its unique chemical and biological properties. This scaffold has been extensively studied for its potential in modulating various biological pathways. Recent advancements in medicinal chemistry have highlighted the importance of such heterocyclic structures in the design of novel therapeutic agents. The< strong>amino group at the 7-position further enhances the reactivity and functionalization possibilities of this molecule, opening up avenues for derivatization and optimization.

In the realm of pharmaceutical research, the< strong>hydrochloride salt form of this compound is particularly noteworthy. The hydrochloride salt enhances the solubility and stability of the active pharmaceutical ingredient (API), which is crucial for formulation development. This salt form also improves the bioavailability of the compound, making it more suitable for clinical applications. The hydrochloride form is a common practice in pharmaceutical chemistry to enhance the pharmacokinetic properties of active compounds.

Recent studies have demonstrated the potential of< strong>7-Amino-5,6,7,8-tetrahydro-2H-[1,2,4]triazolo[4,3-a]pyridin-3-one;hydrochloride in various pharmacological contexts. For instance, researchers have explored its activity against a range of enzymatic targets and its ability to interact with specific biological receptors. These interactions are critical for understanding its mechanism of action and for developing drugs that can effectively modulate these pathways. The compound has shown promise in preclinical studies as a potential lead for further drug development.

The< strong>CAS number 2243513-84-8 provides a unique identifier for this compound, ensuring accurate documentation and tracking in scientific literature and databases. This standardized identification system is essential for researchers to reference and verify the compound's properties and applications. The CAS number is widely used in chemical commerce and regulatory submissions, facilitating seamless communication among scientists and industry professionals.

The synthesis of< strong>7-Amino-5,6,7,8-tetrahydro-2H-[1,2,4]triazolo[4,3-a]pyridin-3-one;hydrochloride involves a series of well-defined chemical reactions that highlight the ingenuity of organic synthesis. The process typically involves multi-step reactions that require precise control over reaction conditions to achieve high yields and purity. Researchers have developed various synthetic routes to optimize the production of this compound, taking into account factors such as cost-effectiveness and environmental impact.

The< strong>tetrahydro-2H-[1,2,4]triazolo[4,3-a]pyridin-3-one core structure is known for its versatility in drug design. It can be modified at various positions to tailor its biological activity towards specific therapeutic targets. For example, substituents at the 5-position can influence binding affinity to certain enzymes or receptors. Such modifications are crucial for optimizing drug efficacy and minimizing side effects. The ability to fine-tune the structure makes this compound a valuable tool in medicinal chemistry.

In conclusion,< strong>7-Amino-5,6,7,8-tetrahydro-2H-[1,2,4]triazolo[4,a]pyridin;hydrochloride (CAS No. 2243513-84) represents a significant advancement in pharmaceutical research. Its unique structural features and potential biological activities make it a promising candidate for further investigation. The development of new synthetic methods and optimization strategies will continue to enhance its utility in drug discovery programs worldwide.